n-(5-Acetyl-2-chlorophenyl)methanesulfonamide

• CAS No.: 79406-58-9
• Molecular Formula: C9H10ClNO3S
• Molecular Weight: 247.70 g/mol
• IUPAC Name: N-(5-acetyl-2-chlorophenyl)methanesulfonamide
• InChI: InChI=1S/C9H10ClNO3S/c1-6(12)7-3-4-8(10)9(5-7)11-15(2,13)14/h3-5,11H,1-2H3
• InChI Key: UAOZNDAYSDKQLY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)Cl)NS(=O)(=O)C

Description

N-(5-Acetyl-2-chlorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C9H10ClNO3S and its molecular weight is 247.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-acetyl-2-chloro-phenylaniline (which was obtained in Example 22) (7.40 g, 43.5 mmol) in CH2Cl2 (200 mL) and pyridine (40 mL) at 0˜5° C. was added dropwise methanesulfonyl chloride (5.0 g, 43.6 mmol) in 50 mL of CH2Cl2. After 1 hour at 0° C. the mixture was warmed to room temperature and stirred at room temperature for another hour. The solvents were removed and the residue was dissolved in CH2Cl2(500 mL). The reaction mixture was washed with water and the organic layer was dried (MgSO4) and concentrated. The product was purified by flash silica gel chromatography eluting with ethyl acetate and hexanes to give the title compound as a white solid (6.1 g, 57%); 1H NMR (300 MHz, DMSO-d6) δ 2.58 (s, 3H), 3.08 (s, 3H), 7.69 (d, J=8.3 Hz, 1H), 7.83 (dd, J=8.3, 2.1 Hz, 1H), 7.94 (d, J=2.1 Hz, 1H), 9.69 (s, 1H); MS (ES) m/z: 245.9 ((M−H)−, 100%); HRMS Calcd. for C9H11ClNO3S(MH+): 248.0148. Found: 248.0135.